Cas no 53802-77-0 (Calopocarpin)

Calopocarpin structure
Calopocarpin structure
Product name:Calopocarpin
CAS No:53802-77-0
MF:C20H20O4
MW:324.370406150818
CID:2004155
PubChem ID:11709595

Calopocarpin Chemical and Physical Properties

Names and Identifiers

    • Calopocarpin
    • 3,9-Dihydroxy-2-prenylpterocarpan
    • ConMedNP.1176
    • BDBM50317436
    • CHEMBL1096407
    • (6aR,11aR)-2-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
    • 53802-77-0
    • DTXSID801346750
    • AKOS040734773
    • NCGC00347827-02
    • XP161668
    • (6aR,11aR)-2-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-(1)benzofuro(3,2-c)chromene-3,9-diol
    • AO-166/21204003
    • Inchi: InChI=1S/C20H20O4/c1-11(2)3-4-12-7-15-18(9-17(12)22)23-10-16-14-6-5-13(21)8-19(14)24-20(15)16/h3,5-9,16,20-22H,4,10H2,1-2H3/t16-,20-/m0/s1
    • InChI Key: CYXCYFYWIZXENQ-JXFKEZNVSA-N
    • SMILES: CC(=CCC1=CC2=C(C=C1O)OCC3C2OC4=C3C=CC(=C4)O)C

Computed Properties

  • Exact Mass: 324.13615911g/mol
  • Monoisotopic Mass: 324.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų
  • XLogP3: 4.2

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